Cas no 1283958-08-6 (Methyl 4-chloro-2-(pyridin-3-yl)pyrimidine-5-carboxylate)

Methyl 4-chloro-2-(pyridin-3-yl)pyrimidine-5-carboxylate structure
1283958-08-6 structure
Product Name:Methyl 4-chloro-2-(pyridin-3-yl)pyrimidine-5-carboxylate
CAS No:1283958-08-6
MF:C11H8ClN3O2
MW:249.653120994568
CID:2130338
Update Time:2023-11-19

Methyl 4-chloro-2-(pyridin-3-yl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-(3-pyridinyl)- 5-Pyrimidinecarboxylic acid methyl ester
    • methyl 4-chloro-2-(pyridin-3-yl)pyrimidine-5-carboxylate
    • CID 82169056
    • 5-Pyrimidinecarboxylic acid, 4-chloro-2-(3-pyridinyl)-, methyl ester
    • Methyl 4-chloro-2-(pyridin-3-yl)pyrimidine-5-carboxylate
    • Inchi: 1S/C11H8ClN3O2/c1-17-11(16)8-6-14-10(15-9(8)12)7-3-2-4-13-5-7/h2-6H,1H3
    • InChI Key: WEKYLPXLXQAGAL-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)OC)C=NC(C2C=NC=CC=2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Topological Polar Surface Area: 65

Experimental Properties

  • Density: 1.355±0.06 g/cm3(Predicted)
  • Boiling Point: 321.6±34.0 °C(Predicted)
  • pka: 2.30±0.12(Predicted)
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